molecular formula C21H23N7O2 B5571000 N-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide

N-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide

Cat. No. B5571000
M. Wt: 405.5 g/mol
InChI Key: GVXRJEWHJFMBRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(2-{4-[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide” is a complex organic molecule. It contains a pyrazole ring, which is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms .


Chemical Reactions Analysis

The chemical reactions involving this compound are not specified in the retrieved resources. Pyrazoles, in general, can undergo various reactions depending on the functional groups attached to them .

Scientific Research Applications

Electrophoretic Separation and Analysis

Nonaqueous capillary electrophoresis has been utilized for the separation of imatinib mesylate and related substances, including N-(4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)-4-((piperazin-1-yl)methyl) benzamide (NDI) and others. This method is significant for quality control in the pharmaceutical industry, highlighting the importance of this compound in the separation and identification of drug components (Ye et al., 2012).

Synthesis of Novel Compounds

Research includes the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, demonstrating potential applications in medicinal chemistry for antiviral activities, particularly against avian influenza virus (Hebishy et al., 2020).

Heterocyclic Synthesis

The synthesis of novel heterocyclic compounds incorporating pyrimidine derivatives is another area of research. These compounds have potential applications in various fields including pharmaceuticals and agrochemicals (Ho & Suen, 2013).

Anticancer Applications

Studies on benzimidazole derivatives bearing pyridyl/pyrimidinyl piperazine moiety reveal anticancer activities. These compounds have been investigated for their potential as anticancer agents against specific cell lines, showcasing the application of such compounds in cancer research (Çiftçi et al., 2021).

Anti-tubercular Agents

Substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives have been synthesized and evaluated for their anti-tubercular activity, indicating the role of these compounds in the treatment of tuberculosis (Srinivasarao et al., 2020).

Antimicrobial and Antifungal Activities

Some novel heterocyclic compounds including pyrazole, thiazole, and pyrimidine derivatives have been synthesized for potential use as insecticidal and antimicrobial agents, expanding the scope of these compounds in pest control and infection management (Soliman et al., 2020).

properties

IUPAC Name

N-[2-[4-[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-2-oxoethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N7O2/c1-16-7-8-28(25-16)19-13-18(23-15-24-19)26-9-11-27(12-10-26)20(29)14-22-21(30)17-5-3-2-4-6-17/h2-8,13,15H,9-12,14H2,1H3,(H,22,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GVXRJEWHJFMBRX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CNC(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N7O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-(4-(6-(3-methyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-oxoethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.